Cas no 922-15-6 (methyl 2-(chloromethyl)prop-2-enoate)

• Product Name: methyl 2-(chloromethyl)prop-2-enoate
• CAS No: 922-15-6
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD11617809
• CID: 40227
• PubChem ID: 329764901
• Update Time: 2025-05-22

methyl 2-(chloromethyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)acrylate
• 2-(Chloromethyl)acrylic acid methyl ester
• methyl 2-(chloromethyl)prop-2-enoate
• Acrylic acid, 2-(chloromethyl)-, methyl ester (7CI, 8CI)
• Methyl 2-(chloromethyl)-2-propenoate (ACI)
• Methyl α-(chloromethyl)acrylate
• 922-15-6
• Methyl 2-(chloromethyl)acrylate, 95%
• (?)-2-Hydroxyisopinocampheol
• AS-33344
• methyl2-(chloromethyl)acrylate
• AKOS006317182
• CS-0208489
• MFCD11617809
• DTXSID60498661
• DB-079272
• SCHEMBL882348
• [1R-(1?,2?,3?,5?)]-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
• EN300-7390197

• MDL： MFCD11617809
• Inchi： 1S/C5H7ClO2/c1-4(3-6)5(7)8-2/h1,3H2,2H3
• InChI Key： NYMDTEIPYQNXIL-UHFFFAOYSA-N
• SMILES： O=C(C(CCl)=C)OC

Computed Properties

• Exact Mass: 134.01300
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.150 g/mL at 25 °C
• Boiling Point: 157 ºC
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.455
• PSA: 26.30000
• LogP: 0.95440

methyl 2-(chloromethyl)prop-2-enoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P305+P351+P338+P310-P403+P233
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 36/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-(chloromethyl)prop-2-enoate

Introduction to Methyl 2-(chloromethyl)prop-2-enoate (CAS No. 922-15-6)

Methyl 2-(chloromethyl)prop-2-enoate, identified by the CAS registry number 922-15-6, is a significant compound in the field of organic chemistry and chemical synthesis. This compound, also referred to as methyl chloromethyl propionate, is widely recognized for its versatile applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The compound's structure consists of a propenoate ester group with a chloromethyl substituent, which imparts unique reactivity and functional properties.

Recent advancements in synthetic methodologies have further highlighted the potential of methyl 2-(chloromethyl)prop-2-enoate in modern chemical research. Its ability to undergo various nucleophilic substitutions and additions makes it an invaluable intermediate in the synthesis of complex molecules. For instance, studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications* have demonstrated its utility in the construction of bioactive compounds with intricate architectures.

The synthesis of methyl chloromethyl propionate typically involves the reaction of chloromethylenation agents with suitable propenoic acid derivatives under controlled conditions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for large-scale production and specialized applications.

In terms of applications, methyl 2-(chloromethyl)prop-2-enoate has found extensive use as an intermediate in the synthesis of pharmaceutical agents, particularly in the development of antiviral and anticancer drugs. Its role as a building block in medicinal chemistry has been underscored by recent studies that leverage its reactivity to construct bioisosteres and prodrugs with enhanced pharmacokinetic profiles.

Beyond pharmaceuticals, this compound has also garnered attention in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored in depth, with recent findings published in *Pest Management Science* highlighting its potential to contribute to sustainable agricultural practices.

Moreover, methyl chloromethyl propionate has emerged as a key component in the development of advanced materials, such as polymers and coatings. Its participation in polymerization reactions has led to the creation of novel materials with tailored properties, addressing diverse industrial needs.

From an environmental standpoint, researchers have increasingly focused on the eco-friendly synthesis and application of methyl 2-(chloromethyl)prop-2-enoate. Green chemistry approaches, including the use of biocatalysts and solvent-free reaction conditions, have been employed to minimize the environmental footprint associated with its production.

In conclusion, methyl 2-(chloromethyl)prop-2-enoate (CAS No. 922-15-6) stands as a pivotal compound in contemporary chemical research and industry. Its unique chemical properties, versatile applications, and ongoing innovations ensure its continued relevance across multiple disciplines.